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Compound of Interest

Compound Name: 4-(Bromomethyl)phenylacetic acid

Cat. No.: B083933 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential safety information and detailed operational procedures for the

disposal of 4-(Bromomethyl)phenylacetic acid, ensuring compliance and minimizing risk.

Key Safety and Hazard Information
4-(Bromomethyl)phenylacetic acid is a compound that requires careful handling due to its

potential health hazards. The following table summarizes its classification and associated

safety precautions according to the Globally Harmonized System (GHS).[1][2]
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Hazard
Classification

GHS Category
Hazard
Statement

Pictogram Signal Word

Skin Irritation 2
H315: Causes

skin irritation
GHS07

Warning /

Danger

Serious Eye

Irritation
2A

H319: Causes

serious eye

irritation

GHS07
Warning /

Danger

Respiratory

Sensitization
1

H334: May

cause allergy or

asthma

symptoms or

breathing

difficulties if

inhaled

GHS08 Danger

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07 Warning

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed
GHS07 Warning

Note: The signal word may vary slightly between suppliers.[1][2]

Personal Protective Equipment (PPE)
When handling 4-(Bromomethyl)phenylacetic acid, the use of appropriate personal

protective equipment is mandatory to prevent exposure.

Eye Protection: Wear approved safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves that have been inspected prior to use.[3]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved N95 dust mask or equivalent respiratory protection.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/B1351_EU_6N.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-9-Y1.pdf
https://www.benchchem.com/product/b083933?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B1351_EU_6N.pdf
https://www.chemicalbook.com/msds/4-bromophenylacetic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/B1351_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Disposal Procedures
The standard and required method for the disposal of 4-(Bromomethyl)phenylacetic acid is

through a licensed and approved waste disposal company.[1][2][4] It is crucial to adhere to

local, state, and national regulations.[1]

Step-by-Step Disposal Protocol:

Segregation: Keep 4-(Bromomethyl)phenylacetic acid waste separate from other waste

streams.

Containerization: Place the waste in a clearly labeled, sealed, and suitable container. Ensure

the container is in good condition and will not leak.

Labeling: The container must be clearly labeled with the chemical name "4-
(Bromomethyl)phenylacetic acid" and the appropriate hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[3]

Documentation: Maintain accurate records of the waste, including the quantity and date of

disposal.

Arrangement for Pickup: Contact a licensed chemical waste disposal company to arrange for

pickup and proper disposal.

Important Considerations:

Empty Containers: Empty containers may still retain chemical residues and should be

treated as hazardous waste. They should be disposed of in the same manner as the

chemical itself. If recycling is an option, containers must be thoroughly cleaned to ensure no

residue remains.

Spills: In the event of a spill, immediately evacuate the area.[1] Wearing appropriate PPE,

clean up the spill using an inert absorbent material.[3] Collect the absorbed material into a
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suitable container for disposal. Avoid creating dust.[1][3] Prevent the spill from entering

drains or waterways.[1]

Environmental Precautions: Do not allow the chemical or its waste to enter drains, sewers, or

public waters.[1][2]

Experimental Disposal Protocols
Safety data sheets for 4-(Bromomethyl)phenylacetic acid do not provide specific

experimental protocols for its neutralization or degradation. The mandated procedure is to

utilize a professional waste disposal service. Attempting to neutralize or treat this chemical

without a validated and approved protocol can be dangerous and may violate regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
(Bromomethyl)phenylacetic acid.
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Caption: Workflow for the proper disposal of 4-(Bromomethyl)phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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